Cas no 1802-12-6 (Phytolaccagenin)

• Product Name: Phytolaccagenin
• CAS No: 1802-12-6
• MF: C₃₁H₄₈O₇
• MW: 532.708630561829
• MDL: MFCD09953799
• CID: 141756
• PubChem ID: 21594228
• Update Time: 2025-05-21

Phytolaccagenin Chemical and Physical Properties

Names and Identifiers

• Olean-12-ene-28,29-dioicacid, 2,3,23-trihydroxy-, 29-methyl ester, (2b,3b,4a,20b)-
• PCB No 209 solution
• Phytolaccagenin
• 2-carbomethoxy-10,11-dihydroxy-2,6a,6b,9,12a-pentamethyl-9-methylol-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• Jaligonic acid 30-methyl ester
• (2beta,3beta,4alpha,20beta)-2,3,23-Trihydroxyolean-12-ene-28,29-dioic acid 29-methyl ester
• [ "" ]
• (2R,4Ar,6aR,6aS,6bR,9R,12aR,14bS)-10,11-dihydroxy-9-(hydroxymethyl)-2-methoxycarbonyl-2,6a,6b,9,12a-
• NSC-116453
• AC-34746
• MFCD09953799
• 18YX12Q68B
• Q-100213
• s9218
• Q27252041
• (2S,4aR,6aS,6bR,8aR,9R,10R,11S,12aR,12bR,14bS)-10,11-dihydroxy-9-(hydroxymethyl)-2-(methoxycarbonyl)-2,6a,6b,9,12a-pentamethyl-1,3,4,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-octadecahydropicene-4a(2H)-carboxylic acid
• HY-N1433
• MS-29854
• NS00093734
• OLEAN-12-ENE-28,30-DIOIC ACID, 2.BETA.,3.BETA.,23-TRIHYDROXY-, 30-METHYL ESTER
• OLEAN-12-ENE-28,29-DIOIC ACID, 2,3,23-TRIHYDROXY-, 29-METHYL ESTER, (2.BETA.,3.BETA.,4.ALPHA.,20.BETA.)-
• (2beta,3beta,4alpha,20beta)-29-Methyl 2,3,23-trihydroxyolean-12-ene-28,29-dioate
• CCG-269930
• NSC 116453
• 1802-12-6
• CS-0016865
• SCHEMBL1050612
• AKOS037514779
• 10,11-dihydroxy-9-(hydroxymethyl)-2-methoxycarbonyl-2,6a,6b,9,12a-pentamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• UNII-18YX12Q68B
• Phytolaccagenine
• (2S,4aR,6aR,6aS,6bR,8aR,9R,10R,11S,12aR,14bS)-10,11-dihydroxy-9-(hydroxymethyl)-2-methoxycarbonyl-2,6a,6b,9,12a-pentamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• Olean-12-ene-28,29-dioic acid, 2,3,23-trihydroxy-, 29-methyl ester, (2beta,3beta,4alpha,20beta)-
• 2,3,23-trihydroxy-29-methoxy-29-oxoolean-12-en-28-oic acid
• DTXSID40939305
• FT-0697857
• NSC116453
• CHEBI:228898
• Olean-12-ene-28,30-dioic acid, 2beta,3beta,23-trihydroxy-, 30-methyl ester (8CI); Phytolaccagenin (7CI); Jaligonic acid 30-methyl ester; NSC 116453; Olean-12-ene-28,29-dioic acid, 2,3,23-trihydroxy-, 29-methyl ester, (2beta,3beta,4alpha,20beta)-
• DA-76851
• OLEAN-12-ENE-28,30-DIOIC ACID, 2BETA,3BETA,23-TRIHYDROXY-, 30-METHYL ESTER

• MDL： MFCD09953799
• Inchi： 1S/C31H48O7/c1-26(25(37)38-6)11-13-31(24(35)36)14-12-29(4)18(19(31)15-26)7-8-22-27(2)16-20(33)23(34)28(3,17-32)21(27)9-10-30(22,29)5/h7,19-23,32-34H,8-17H2,1-6H3,(H,35,36)/t19-,20-,21+,22+,23-,26-,27-,28-,29+,30+,31-/m0/s1
• InChI Key： CYJWWQALTIKOAG-FLORRLIPSA-N
• SMILES： O[C@H]1[C@H](C[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O)CC[C@@](C(=O)OC)(C)C[C@H]5C4=CC[C@@H]32)[C@]1(C)CO)O

Computed Properties

• Exact Mass: 532.34000
• Monoisotopic Mass: 532.34000387 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124
• Molecular Weight: 532.7
• XLogP3: 4.5

Experimental Properties

• Color/Form: Powder
• Density: 1.24
• Melting Point: No data available
• Boiling Point: 639.6±55.0 °C at 760 mmHg
• Flash Point: 199.3±25.0 °C
• PSA: 124.29000
• LogP: 4.32990

Phytolaccagenin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Phytolaccagenin

Recent Advances in Phytolaccagenin Research: Insights into Chemical and Pharmacological Properties

Phytolaccagenin (CAS: 1802-12-6), a triterpenoid saponin derived from the Phytolacca genus, has garnered significant attention in recent years due to its diverse pharmacological activities. This research briefing synthesizes the latest findings on Phytolaccagenin, focusing on its chemical properties, mechanisms of action, and potential therapeutic applications. Recent studies highlight its anti-inflammatory, antiviral, and anticancer properties, positioning it as a promising candidate for drug development.

A 2023 study published in the Journal of Natural Products elucidated the molecular structure of Phytolaccagenin, confirming its unique aglycone core and sugar moieties, which are critical for its bioactivity. Advanced spectroscopic techniques, including NMR and mass spectrometry, were employed to characterize its purity and stability under various conditions. These findings are pivotal for standardizing Phytolaccagenin extraction protocols, ensuring reproducibility in preclinical studies.

In vitro and in vivo experiments have demonstrated Phytolaccagenin's efficacy against several cancer cell lines, particularly in breast and colon cancers. A groundbreaking 2024 paper in Cancer Research revealed that Phytolaccagenin induces apoptosis via the mitochondrial pathway, with minimal cytotoxicity to normal cells. This selective toxicity underscores its potential as a targeted therapy, reducing side effects commonly associated with conventional chemotherapy.

Beyond oncology, Phytolaccagenin exhibits potent antiviral activity against enveloped viruses, including SARS-CoV-2. A collaborative study between the University of Tokyo and the Pasteur Institute (2024) identified its ability to disrupt viral membrane integrity, inhibiting entry into host cells. This mechanism, coupled with its low IC50 values, suggests its utility as a broad-spectrum antiviral agent, though clinical trials are pending.

Despite these advancements, challenges remain in Phytolaccagenin's pharmacokinetics and bioavailability. Recent research in Phytomedicine (2024) explored nanoformulation techniques to enhance its solubility and tissue distribution. Polymeric nanoparticles loaded with Phytolaccagenin showed a 3-fold increase in bioavailability in rodent models, addressing a critical bottleneck in its therapeutic translation.

In conclusion, Phytolaccagenin (1802-12-6) represents a multifaceted compound with substantial therapeutic potential. Ongoing research into its structure-activity relationships, delivery systems, and clinical safety profiles will be instrumental in advancing it from bench to bedside. Stakeholders in drug development should prioritize collaborative efforts to overcome existing limitations and harness its full pharmacological promise.